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Compound of Interest

Compound Name: Heleurine

Cat. No.: B11750796

For Researchers, Scientists, and Drug Development Professionals

Heleurine is a naturally occurring pyrrolizidine alkaloid found in various plant species of the
Heliotropium genus.[1] As a member of this extensive class of secondary metabolites,
Heleurine's chemical structure and potential biological activities are of interest to researchers
in pharmacognosy, toxicology, and drug discovery. This technical guide provides a summary of
the available information on the chemical structure and properties of Heleurine.

Chemical Structure and Properties

Heleurine is characterized by a necine base esterified with a necic acid. The core structure
consists of a fused five-membered ring system containing a nitrogen atom, which is
characteristic of pyrrolizidine alkaloids.[2]

Table 1: Chemical Identifiers and Properties of Heleurine
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Property Value Source

[(89)-5,6,7,8-tetrahydro-3H-
pyrrolizin-1-ylimethyl (2S)-2-

IUPAC Name hydroxy-2-[(1R)-1- [11[3]
methoxyethyl]-3-

methylbutanoate
Molecular Formula C16H27NO4 [1][3]
Molecular Weight 297.39 g/mol [11[3]
CAS Number 488-00-6 [1][3]

C--INVALID-LINK--C)
Canonical SMILES (C(=0)OCC1=CCN2Z2[C@H]1C  [1][3]
CC2)0">C@HOC

AORFDVNAPHMKAU-
InChliKey [1][3]
INWMFGNUSA-N
Topological Polar Surface Area 59 A2 [3]
XLogP3 11 [3]

Spectroscopic Data

Detailed experimental spectroscopic data for Heleurine, including *H NMR, 13C NMR, Infrared
(IR), and Mass Spectrometry (MS), are not readily available in publicly accessible databases.
The characterization of pyrrolizidine alkaloids typically involves a combination of these
techniques to elucidate the exact structure and stereochemistry.[4] For instance, *H and 3C
NMR are crucial for determining the carbon-hydrogen framework, while mass spectrometry
provides information on the molecular weight and fragmentation pattern.

Biological Activity and Mechanism of Action

The biological activities of Heleurine have not been extensively studied individually. However,
the broader class of pyrrolizidine alkaloids is known for a range of biological effects, most
notably hepatotoxicity.[3] This toxicity is generally attributed to the metabolic activation of the
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pyrrolizidine nucleus by cytochrome P450 enzymes in the liver, leading to the formation of
reactive pyrrolic esters that can alkylate cellular macromolecules.[3]

Some pyrrolizidine alkaloids and extracts from Heliotropium species have also been
investigated for other potential activities:

 Anti-inflammatory Activity: Extracts from Heliotropium indicum and Heliotropium strigosum
have demonstrated anti-inflammatory effects in animal models.[5][6][7] The proposed
mechanisms often involve the modulation of inflammatory pathways, though specific
molecular targets for individual alkaloids are not always well-defined.

o Cytotoxic Activity: Certain synthetic compounds with structural similarities to alkaloids have
been shown to induce apoptosis in cancer cell lines.[8] The evaluation of Heleurine for such
properties would require dedicated in vitro studies.

Due to the lack of specific studies on Heleurine, no signaling pathways or detailed
mechanisms of action can be definitively described at this time.

Experimental Protocols

Detailed and validated experimental protocols for the specific isolation, synthesis, and
biological evaluation of Heleurine are not readily available in the surveyed literature. However,
general methodologies for working with pyrrolizidine alkaloids can be adapted.

General Isolation Protocol for Pyrrolizidine Alkaloids
from Heliotropium Species

The isolation of pyrrolizidine alkaloids from plant material typically involves extraction with a
polar solvent, followed by acid-base partitioning and chromatographic separation.
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Figure 1. General workflow for the isolation of pyrrolizidine alkaloids.
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General Protocol for In Vitro Cytotoxicity Screening
(MTT Assay)

A common method to assess the cytotoxic potential of a compound is the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures
the reduction of MTT by mitochondrial succinate dehydrogenase in living cells.
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Figure 2. Workflow for a typical MTT cytotoxicity assay.
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Conclusion and Future Directions

Heleurine remains a relatively understudied pyrrolizidine alkaloid. While its chemical structure
is known, there is a significant lack of data regarding its spectroscopic properties, specific
biological activities, and mechanisms of action. Future research should focus on the isolation of
Heleurine in sufficient quantities for comprehensive spectroscopic analysis and biological
screening. Elucidating its potential cytotoxic, anti-inflammatory, or other pharmacological
effects, along with its toxicological profile, would provide a more complete understanding of this
natural product and its potential for drug development or as a toxicological reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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